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Compound of Interest

Compound Name:

Cat. No.: B8050821

(R)-Nepicastat hydrochloride

L  Get Quote

(R)-Nepicastat hydrochloride is a potent dopamine [3-hydroxylase inhibitor used in research.

Proper disposal is crucial to ensure the safety of laboratory personnel and to prevent

environmental contamination. This guide provides essential safety information and a step-by-

step operational plan for its disposal.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of (R)-Nepicastat

hydrochloride is fundamental to safe handling and disposal.

Property

Value

Chemical Name

5-(aminomethyl)-1-[(2S)-5,7-difluoro-1,2,3,4-
tetrahydro-2-naphthalenyl]-1,3-dihydro-2H-

imidazole-2-thione, monohydrochloride[1]

CAS Number

170151-24-3[1]

Molecular Formula

C14H15F2N3S.HClI

Molecular Weight 331.81 g/mol [2]

Appearance White to beige powder[2]
Solubility DMSO: soluble 10mg/mL, clear[2]
Storage Store at -20°CJ[2]
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Hazard Identification and Safety Precautions

(R)-Nepicastat hydrochloride is classified with the following hazards. Adherence to safety
protocols is mandatory.

e Hazard Statements:
o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2]
¢ Signal Word: Warning[1][2]
e GHS Pictograms: GHS07 (Exclamation Mark)[1][2]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye/Face Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: Wear a lab coat. Ensure skin is not exposed.

Respiratory Protection: Avoid breathing dust. Use in a well-ventilated area or with respiratory
protection if dust is generated.

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of (R)-Nepicastat
hydrochloride. This process should be carried out in accordance with all applicable federal,
state, and local environmental regulations.

1. Waste ldentification and Segregation:

o All waste materials contaminated with (R)-Nepicastat hydrochloride must be treated as
hazardous chemical waste. This includes:
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o Unused or expired solid (R)-Nepicastat hydrochloride.
o Solutions containing (R)-Nepicastat hydrochloride.
o Contaminated labware (e.g., vials, pipette tips, weighing boats).
o Contaminated PPE (e.g., gloves, disposable lab coats).
. Waste Collection and Containment:
Solid Waste:

o Collect solid (R)-Nepicastat hydrochloride waste and contaminated disposable materials
in a designated, leak-proof, and clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical.
Liquid Waste:

o Collect liquid waste containing (R)-Nepicastat hydrochloride in a separate, sealed, and
clearly labeled hazardous waste container.

o Do not mix with other incompatible waste streams.
Labeling:

o Label all waste containers with "Hazardous Waste," the full chemical name "(R)-
Nepicastat hydrochloride," and the associated hazards (Skin Irritant, Eye Irritant,
Respiratory Irritant).

. Disposal Procedure:

General Principle: Do not dispose of (R)-Nepicastat hydrochloride down the drain or in
regular trash.[1] It must not be disposed of together with household garbage.[1] The product
is considered slightly hazardous to water and should not be allowed to reach ground water,
water courses, or sewage systems.[1]

Recommended Disposal Method:
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o The primary recommended method of disposal is through a licensed chemical waste
management company.

o This ensures that the waste is handled and disposed of in an environmentally responsible
manner, typically through incineration at a permitted hazardous waste facility.

o Consult your institution's Environmental Health and Safety (EHS) office for specific
procedures and to arrange for waste pickup.

4. Handling Spills:
o Personal Protection: Ensure appropriate PPE is worn before addressing a spill.

o Containment: For small spills, carefully sweep up the solid material to avoid generating dust.
For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

o Collection: Place the contained waste into a sealed, labeled hazardous waste container.

o Decontamination: Clean the spill area thoroughly with a suitable detergent and water. Collect
the cleaning materials as hazardous waste.

o Ventilation: Ensure adequate ventilation of the area.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-
Nepicastat hydrochloride.
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Start: (R)-Nepicastat
Hydrochloride Waste Generated

Identify Waste Type Consult Local and
(Solid, Liquid, Contaminated Material) Institutional Regulations

Adhere to all
applicable rules

Segregate as
Hazardous Chemical Waste

Place in Labeled, Sealed,
Compatible Waste Container

Store Temporarily in
Designated Satellite Accumulation Area

Contact Institutional EHS
for Waste Pickup

Disposal by Licensed
Hazardous Waste Vendor (Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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